Cas no 1706450-55-6 (1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene)

• Product Name: 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene
• CAS No: 1706450-55-6
• MF: C₁₅H₁₄BrClO₃
• MW: 357.626863002777
• CID: 4703808
• Update Time: 2025-05-24

1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4-methoxy-5-[(4-methoxybenzyl)oxy]benzene
• benzene, 1-bromo-2-chloro-4-methoxy-5-[(4-methoxyphenyl)methoxy]-
• 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene

• Inchi： 1S/C15H14BrClO3/c1-18-11-5-3-10(4-6-11)9-20-15-7-12(16)13(17)8-14(15)19-2/h3-8H,9H2,1-2H3
• InChI Key： PEHDYNXDWANNKR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCC1C=CC(=CC=1)OC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 284
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 428.8±40.0 °C at 760 mmHg
• Flash Point: 213.1±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene

Introduction to 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene (CAS No. 1706450-55-6)

1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene, identified by its Chemical Abstracts Service (CAS) number 1706450-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl bromide and chloro derivatives, featuring a benzene core substituted with bromine, chlorine, methoxy, and benzyl groups. The unique structural arrangement of these functional groups makes it a versatile intermediate in the synthesis of various biologically active molecules.

The bromine and chlorine atoms at the 1 and 2 positions, respectively, provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. The presence of methoxy groups at the 4-position enhances the lipophilicity of the molecule, which is often a desirable property for drug candidates aiming to achieve optimal bioavailability. Additionally, the 4-methoxybenzyl group at the 5-position introduces another layer of reactivity and steric influence, contributing to the compound's overall pharmacokinetic profile.

In recent years, 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives with potential anticancer properties. The benzene core structure is a common scaffold in kinase inhibitors, and modifications such as those introduced by this compound have shown promise in disrupting aberrant signaling pathways involved in tumor growth and progression.

One notable application lies in the development of tyrosine kinase inhibitors (TKIs), which are critical in treating cancers driven by mutations that activate tyrosine kinases. The bromo and chloro substituents on the aromatic ring facilitate palladium-catalyzed cross-coupling reactions with boronic acids or stannanes, enabling the introduction of diverse pharmacophores. Researchers have leveraged this compound to synthesize novel TKIs that exhibit high selectivity and potency against specific oncogenic kinases. Preliminary studies indicate that certain derivatives exhibit inhibitory effects comparable to or superior to existing marketed drugs, highlighting the synthetic value of 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene.

Beyond oncology, this compound has also been investigated for its potential in antimicrobial and anti-inflammatory applications. The methoxy groups contribute to hydrophobic interactions with biological targets, while the benzyl ether linkage provides stability against metabolic degradation. Recent publications have reported on its role in generating Schiff base derivatives with notable antimicrobial activity against resistant bacterial strains. The structural diversity afforded by this intermediate allows chemists to fine-tune properties such as solubility, binding affinity, and metabolic clearance, making it an invaluable tool in drug discovery pipelines.

The synthetic methodologies involving 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene have been refined through continuous optimization efforts. Advances in transition metal catalysis have enabled more efficient and scalable preparations of complex derivatives. For example, palladium-catalyzed C-H activation techniques have been employed to introduce additional functional groups without excessive pre-functionalization steps. These innovations not only streamline synthetic routes but also reduce costs associated with multi-step syntheses.

The pharmacological evaluation of compounds derived from 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene has revealed intriguing biological activities. In vitro assays have demonstrated inhibitory effects on enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features present in this compound allow for interactions with specific protein targets that modulate pathological processes associated with these conditions. While further research is needed to fully elucidate their mechanisms of action, these findings underscore its potential as a platform for developing next-generation therapeutics.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how variations around the bromo, chloro, methoxy, and 4-methoxybenzyl moieties influence binding affinity and selectivity. These insights guide medicinal chemists in designing analogs with enhanced pharmacological profiles. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide high-resolution views of molecular interactions at an atomic level.

The future prospects for 1-Bromo-2-chloro-4-methoxy-5-(4-methoxybenzyl)oxybenzene are promising as it continues to serve as a cornerstone intermediate in synthetic organic chemistry and drug discovery. Ongoing research aims to expand its utility by exploring novel reaction pathways and applying it to emerging therapeutic areas such as immunotherapy and precision medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications that leverage its unique structural attributes.